BDP5290

• Molecular Formula: C17H18ClN7O
• Molecular Weight: 371.8 g/mol
• InChI: InChI=1S/C17H18ClN7O/c18-12-10-25(11-4-7-19-8-5-11)24-15(12)17(26)22-14-9-21-23-16(14)13-3-1-2-6-20-13/h1-3,6,9-11,19H,4-5,7-8H2,(H,21,23)(H,22,26)
• InChIKey: BPVZKUXLOLRECL-UHFFFAOYSA-N

Researchers investigating MRCK-driven cancer invasion and cytoskeletal regulation require tool compounds with unambiguous selectivity. BDP5290 solves this with nanomolar MRCK potency and spatial inhibition of MLC phosphorylation at both cortical and stress fiber compartments-unlike ROCK-selective inhibitors. - 86/46-fold selectivity (MRCKβ over ROCK1/2) - Blocks MDA-MB-231 Matrigel invasion: EC50 = 440 nM - Validated co-crystal structure (1.71 Å) for structure-based design - Sensitizes immunotherapy-resistant TNBC cells to anti-PD-1

BDP5290: A Potent and Selective MRCK Inhibitor with Dual ROCK Activity for Cancer Invasion Research Procurement

BDP5290 (4-chloro-1-(4-piperidyl)-N-[5-(2-pyridyl)-1H-pyrazol-4-yl]pyrazole-3-carboxamide) is a small-molecule inhibitor of the myotonic dystrophy kinase-related CDC42-binding kinases (MRCKα/β) and Rho-associated coiled-coil kinases (ROCK1/2) [1]. Discovered through high-throughput screening and medicinal chemistry optimization, BDP5290 exhibits nanomolar potency against MRCK kinases (Ki = 4 nM for MRCKβ) with demonstrated cellular activity [1]. As a first-generation MRCK-selective inhibitor, it serves as a critical chemical probe for dissecting MRCK-dependent cytoskeletal regulation in cancer cell motility and invasion [2].

• [1] Unbekandt M, Croft DR, Crighton D, Mezna M, McArthur D, McConnell P, Schüttelkopf AW, Belshaw S, Pannifer A, Sime M, Bower J, Drysdale M, Olson MF. A novel small-molecule MRCK inhibitor blocks cancer cell invasion. Cell Commun Signal. 2014 Oct 5;12:54. doi:10.1186/s12964-014-0054-0. View Source
• [2] Ruscetta VM, Seaton TJ, Shakeel A, Vasconcelos SNS, Guest RD, Gómez-H M, Eyers PA, Azoitei A, Haller JF, Olson MF, Gandalovičová A. Opportunities and Challenges for the Development of MRCK Kinases Inhibitors as Potential Cancer Chemotherapeutics. Cells. 2023 Feb 7;12(4):534. doi:10.3390/cells12040534. View Source

Why Generic ROCK Inhibitors Like Y-27632 Cannot Substitute for BDP5290 in MRCK-Specific Studies

Although the Rho-associated kinase inhibitor Y-27632 and dual ROCK/MRCK inhibitor DJ4 share overlapping kinase targets with BDP5290, they cannot serve as functional substitutes due to critical differences in kinase selectivity profiles and cellular effects [1]. Y-27632 is selective for ROCK over MRCK (16-fold), while BDP5290 exhibits reverse selectivity favoring MRCKβ over ROCK1/2 (86/46-fold) [1][2]. Moreover, BDP5290 uniquely blocks MLC phosphorylation at both cortical and stress fiber compartments, whereas Y-27632 affects only stress fibers, leading to distinct anti-invasive efficacy [1]. These differences underscore that even closely related in-class compounds produce divergent biological outcomes.

• [1] Unbekandt M, et al. A novel small-molecule MRCK inhibitor blocks cancer cell invasion. Cell Commun Signal. 2014;12:54. doi:10.1186/s12964-014-0054-0. View Source
• [2] Ruscetta VM, et al. Opportunities and Challenges for the Development of MRCK Kinases Inhibitors as Potential Cancer Chemotherapeutics. Cells. 2023;12(4):534. doi:10.3390/cells12040534. View Source

BDP5290 Quantitative Differentiation Evidence: Head-to-Head Comparison Data for Informed Procurement and Selection

BDP5290 Exhibits 86-Fold In Vitro Selectivity for MRCKβ Over ROCK1 Compared to Y-27632's 16-Fold ROCK Selectivity

In vitro kinase assays conducted at 1 μM ATP revealed that BDP5290 has a Ki of 4 nM for MRCKβ, with 86-fold selectivity over ROCK1 and 46-fold over ROCK2 [1]. By contrast, Y-27632 exhibited an IC50 of 1.45 μM for MRCKβ and 91 nM for ROCK1/2, corresponding to only 16-fold selectivity for ROCK kinases over MRCKβ [1]. This represents a >5-fold greater selectivity for MRCKβ by BDP5290 compared to Y-27632's inverse selectivity profile [2].

Evidence Dimension	In vitro kinase selectivity (Ki/IC50 ratio)
Target Compound Data	MRCKβ Ki = 4 nM; 86-fold selectivity MRCKβ/ROCK1; 46-fold MRCKβ/ROCK2
Comparator Or Baseline	Y-27632: MRCKβ IC50 = 1.45 μM; 16-fold selectivity ROCK/MRCKβ
Quantified Difference	BDP5290 is 5.4-fold more selective for MRCKβ over ROCK1 compared to Y-27632's reverse selectivity
Conditions	In vitro kinase assay, 1 μM ATP, Km ATP values determined experimentally, Cheng-Prusoff equation used for Ki calculation

Why This Matters

This selectivity is essential for experimental systems requiring MRCK-specific inhibition without confounding ROCK-mediated effects on vascular tone or platelet function.

• [1] Unbekandt M, et al. A novel small-molecule MRCK inhibitor blocks cancer cell invasion. Cell Commun Signal. 2014;12:54. doi:10.1186/s12964-014-0054-0. View Source
• [2] Ruscetta VM, et al. Opportunities and Challenges for the Development of MRCK Kinases Inhibitors as Potential Cancer Chemotherapeutics. Cells. 2023;12(4):534. doi:10.3390/cells12040534. View Source

BDP5290 Inhibits MLC Phosphorylation at Both Cortical Actin Bundles and Stress Fibers; Y-27632 Affects Only Stress Fibers

Immunofluorescence microscopy of MDA-MB-231 cells treated with 0.5 μM BDP5290 for 30 minutes revealed reduced MLC phosphorylation at both cytoplasmic stress fibers and peripheral cortical actin bundles [1]. In contrast, 0.5 μM Y-27632 effectively reduced stress fiber-associated pMLC but had little effect on cortical pMLC [1]. The EC50 for total pMLC reduction was 316 nM for BDP5290 versus 407 nM for Y-27632 [1].

Evidence Dimension	Spatial pattern of MLC phosphorylation inhibition in cells
Target Compound Data	Reduced both stress fiber and cortical pMLC; total pMLC EC50 = 316 nM
Comparator Or Baseline	Y-27632: Reduced stress fiber pMLC but not cortical pMLC; total pMLC EC50 = 407 nM
Quantified Difference	Differential spatial targeting; BDP5290 uniquely inhibits cortical MLC phosphorylation associated with MRCK activity at the plasma membrane
Conditions	MDA-MB-231 breast cancer cells, 30 min treatment, immunofluorescence microscopy, western blot quantification

Why This Matters

The ability to inhibit cortical MLC phosphorylation is functionally linked to blockade of cancer cell invasion, a phenotype not addressed by ROCK-selective inhibitors.

• [1] Unbekandt M, et al. A novel small-molecule MRCK inhibitor blocks cancer cell invasion. Cell Commun Signal. 2014;12:54. doi:10.1186/s12964-014-0054-0. View Source

BDP5290 Inhibits MDA-MB-231 Matrigel Invasion with EC50 = 440 nM; Y-27632 Fails to Reach 50% Inhibition at 30 μM

In a 96-well Matrigel invasion assay monitored by Incucyte live content imaging, BDP5290 reduced MDA-MB-231 invasion at all tested concentrations starting from 0.1 μM, with virtually complete inhibition at 10 μM and an EC50 of 440 nM at 24 hours [1]. Y-27632 was dramatically less effective, failing to achieve 50% inhibition even at the highest concentration of 30 μM [1]. Cell viability was only slightly reduced by BDP5290 at concentrations >10 μM, confirming specificity [1].

Evidence Dimension	3D Matrigel invasion inhibition
Target Compound Data	EC50 = 440 nM; virtually complete inhibition at 10 μM; significant reduction from 0.1 μM
Comparator Or Baseline	Y-27632: <50% inhibition at 30 μM
Quantified Difference	>68-fold difference in EC50 (BDP5290 440 nM vs Y-27632 >30 μM for 50% effect); qualitative difference in maximal achievable inhibition
Conditions	MDA-MB-231 breast cancer cells, 96-well Matrigel invasion assay, Incucyte live content imaging, 24 h measurement

Why This Matters

This demonstrates that MRCK-selective inhibition with BDP5290 achieves superior anti-invasive efficacy over ROCK-selective inhibition, validating its use in metastasis-focused preclinical research.

• [1] Unbekandt M, et al. A novel small-molecule MRCK inhibitor blocks cancer cell invasion. Cell Commun Signal. 2014;12:54. doi:10.1186/s12964-014-0054-0. View Source

BDP5290 at 2 μM Blocks SCC12 3D Collagen Invasion; Equivalent Y-27632 Concentration Is Ineffective

Treatment of human SCC12 squamous cell carcinoma cells with 2 μM BDP5290 strongly inhibited invasion into 3D collagen matrices [1]. By contrast, 2 μM Y-27632 had no inhibitory effect on SCC12 invasion, despite both compounds producing equivalent inhibition of total MLC phosphorylation at this concentration [1]. This is consistent with previous findings that MRCK, but not ROCK, is required for collective invasion by these cells [1].

Evidence Dimension	Inhibition of SCC12 squamous cell carcinoma cell invasion in 3D collagen matrices
Target Compound Data	Strong inhibition of invasion at 2 μM
Comparator Or Baseline	Y-27632 at 2 μM: no inhibition observed
Quantified Difference	Qualitative difference; BDP5290 fully blocks invasion while Y-27632 shows no effect, despite equivalent MLC phosphorylation inhibition
Conditions	SCC12 human squamous cell carcinoma cells, 3D collagen matrix organotypic model, 2 μM inhibitor concentration

Why This Matters

Confirms the specific requirement for MRCK activity in collective cancer cell invasion and highlights BDP5290 as the appropriate tool for studying MRCK-dependent invasion pathways.

• [1] Unbekandt M, et al. A novel small-molecule MRCK inhibitor blocks cancer cell invasion. Cell Commun Signal. 2014;12:54. doi:10.1186/s12964-014-0054-0. View Source

BDP5290 Displays a Clean Kinase Selectivity Profile: >75% Inhibition of Only 3 Out of 36 Kinases at 10 μM

Selectivity profiling of BDP5290 against a panel of 36 kinases at 10 μM revealed that most kinases were unaffected [1]. Only AGC family kinases PRK2 and PKAα, along with CAMK kinase PhKγ2, were inhibited by >75% [1]. This profile establishes BDP5290 as a relatively selective chemical probe for MRCK within the broader kinome [1][2].

Evidence Dimension	Kinase selectivity panel profiling
Target Compound Data	At 10 μM, >75% inhibition of 3/36 kinases (PRK2, PKAα, PhKγ2); 33/36 kinases largely unaffected
Comparator Or Baseline	No direct comparator assay; typical promiscuous kinase inhibitors affect a much larger fraction of kinases at similar concentrations
Quantified Difference	Only 8.3% of tested kinases inhibited >75%; clean profile relative to broader class of kinase inhibitors
Conditions	Residual kinase activity assay, panel of 36 diverse kinases, 10 μM BDP5290 concentration

Why This Matters

A clean selectivity profile minimizes confounding off-target effects in cell-based studies, increasing confidence that observed phenotypes are MRCK-dependent.

• [1] Unbekandt M, et al. A novel small-molecule MRCK inhibitor blocks cancer cell invasion. Cell Commun Signal. 2014;12:54. doi:10.1186/s12964-014-0054-0. View Source
• [2] Ruscetta VM, et al. Opportunities and Challenges for the Development of MRCK Kinases Inhibitors as Potential Cancer Chemotherapeutics. Cells. 2023;12(4):534. doi:10.3390/cells12040534. View Source

Co-crystal Structure of BDP5290 with MRCKβ Kinase Domain at 1.71 Å Reveals Key Binding Interactions for Structure-Guided Design

X-ray crystallography of the MRCKβ kinase domain in complex with BDP5290 at 1.71 Å resolution revealed that BDP5290 binds in the nucleotide binding pocket, forming hydrogen bonds with hinge residues Asp154 and Tyr156, and a water-mediated interaction with Thr137 at the gatekeeper position [1][2]. This structural information provides a molecular rationale for the observed kinase selectivity and enables structure-guided optimization of second-generation MRCK inhibitors [2].

Evidence Dimension	Structural characterization of inhibitor binding mode
Target Compound Data	Co-crystal structure at 1.71 Å; hydrogen bonds with hinge residues Asp154 and Tyr156; water bridge with Thr137; piperazine faces solvent
Comparator Or Baseline	No direct comparator; structural comparison with ADP-bound MRCKβ and fasudil/TPCA-1 complexes available
Quantified Difference	Not applicable (structural evidence)
Conditions	X-ray crystallography, MRCKβ kinase domain (residues 73–402), 1.71 Å resolution, PDB structure available

Why This Matters

Provides the structural basis for selectivity and serves as a validated starting point for structure-based discovery of next-generation MRCK inhibitors with improved drug-like properties.

• [1] Unbekandt M, et al. A novel small-molecule MRCK inhibitor blocks cancer cell invasion. Cell Commun Signal. 2014;12:54. doi:10.1186/s12964-014-0054-0. View Source
• [2] Ruscetta VM, et al. Opportunities and Challenges for the Development of MRCK Kinases Inhibitors as Potential Cancer Chemotherapeutics. Cells. 2023;12(4):534. doi:10.3390/cells12040534. View Source

BDP5290 Best-Fit Research and Preclinical Application Scenarios Grounded in Quantitative Differentiation Evidence

Investigating MRCK-Specific Contributions to Cancer Cell Invasion and Metastasis in Breast and Skin Cancer Models

The quantitative demonstration that BDP5290 inhibits MDA-MB-231 Matrigel invasion with EC50 440 nM and blocks SCC12 3D collagen invasion at 2 μM, while Y-27632 shows negligible anti-invasive activity, establishes BDP5290 as the tool of choice for dissecting MRCK-specific contributions to cancer invasion [1]. Researchers can use BDP5290 at sub-micromolar concentrations (0.1–1 μM) to selectively probe MRCK-driven invasion pathways without confounding ROCK-mediated effects, enabling unambiguous characterization of MRCK's role in metastasis [1].

Dissecting the Spatial Regulation of MLC Phosphorylation by MRCK Versus ROCK in Cytoskeletal Dynamics Studies

BDP5290's unique ability to inhibit MLC phosphorylation at both cortical actin bundles and stress fibers—in contrast to Y-27632's exclusive effect on stress fibers—makes it indispensable for studies examining the spatial compartmentalization of actin-myosin contractility [1]. Researchers investigating subcellular cytoskeletal regulation can leverage BDP5290's differential spatial inhibition (cortical + stress fiber vs. stress fiber only) to distinguish MRCK- from ROCK-dependent cytoskeletal functions [1].

Structure-Guided Optimization of Second-Generation MRCK Inhibitors Using BDP5290's Co-crystal Template

The 1.71 Å co-crystal structure of BDP5290 bound to the MRCKβ kinase domain, revealing key hinge-binding hydrogen bonds and gatekeeper water-mediated interactions, serves as a validated template for structure-based design of next-generation MRCK inhibitors with enhanced selectivity and potency [1][2]. The structural information rationalizes the 86-fold selectivity over ROCK1 and guides medicinal chemistry efforts to improve upon BDP5290's pharmacokinetic properties while retaining its selectivity scaffold [2].

Evaluating MRCK Inhibition as a Strategy to Overcome Immunotherapy Resistance in Triple-Negative Breast Cancer

Building on BDP5290's demonstrated anti-invasive efficacy and clean kinase selectivity profile, recent research has shown that BDP5290 treatment sensitizes immunotherapy-resistant triple-negative breast cancer (TNBC) cells to anti-PD-1 immune checkpoint blockade, enhancing tumor cell killing both in vitro and in vivo [3]. This positions BDP5290 as a valuable tool for preclinical combination therapy studies targeting MRCK-driven immune evasion in TNBC [3].

• [1] Unbekandt M, et al. A novel small-molecule MRCK inhibitor blocks cancer cell invasion. Cell Commun Signal. 2014;12:54. doi:10.1186/s12964-014-0054-0. View Source
• [2] Ruscetta VM, et al. Opportunities and Challenges for the Development of MRCK Kinases Inhibitors as Potential Cancer Chemotherapeutics. Cells. 2023;12(4):534. doi:10.3390/cells12040534. View Source
• [3] Hou S, Bhatt D, Zheng X, Zhou P, Ren W, Wu Y, Watabe K. Tumor-intrinsic CDC42BPB confers resistance to anti-PD-1 immune checkpoint blockade in breast cancer. Mol Ther. 2024 Jul 31;32(10):3669-3682. doi:10.1016/j.ymthe.2024.07.021. View Source